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Compound of Interest

Compound Name: Galanganone C

Cat. No.: B1164239 Get Quote

In-Depth Technical Guide to Galanganone C
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Galanganone C, a diarylheptanoid

of interest for its potential therapeutic properties. This document details its chemical and

physical characteristics, and summarizes the current, albeit limited, understanding of its

biological activities.

Core Compound Data
The fundamental physicochemical properties of Galanganone C are summarized in the table

below, providing a quick reference for researchers.

Property Value Reference

CAS Number 1922129-46-1 [1][2]

Molecular Weight 500.6 g/mol [1]

Molecular Formula C₃₂H₃₆O₅ [1]

Biological Activity and Therapeutic Potential
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Galanganone C is a naturally occurring compound isolated from the rhizomes of Alpinia

galanga, a plant used in traditional medicine.[1] Preliminary research suggests that

Galanganone C possesses both anti-inflammatory and antioxidant properties, making it a

candidate for further investigation in drug discovery and development.[1]

While specific studies on the mechanisms of Galanganone C are not yet prevalent in publicly

accessible literature, the broader biological activities of Alpinia galanga extracts and related

compounds have been studied. These extracts are known to exhibit a wide range of effects,

including antimicrobial, antitumor, antiulcer, and antiallergic activities.[3][4] The anti-

inflammatory effects of a related compound, galangin, have been attributed to the inhibition of

the NF-κB and ERK signaling pathways.[5][6] The antioxidant activity of galangal extracts is

well-documented and is attributed to the presence of phenolic compounds that can scavenge

free radicals.[3][4]

Further research is required to elucidate the specific signaling pathways modulated by

Galanganone C and to fully understand its therapeutic potential.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Galanganone C are

not widely available. However, a foundational study outlines the general approach for the

isolation of similar compounds from Alpinia galanga.

General Isolation Workflow
The isolation of diarylheptanoids like Galanganone C from Alpinia galanga rhizomes typically

involves a multi-step process combining extraction and chromatography. The following is a

generalized workflow based on common phytochemical isolation procedures.
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Caption: Generalized workflow for the isolation of Galanganone C.
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Postulated Signaling Pathways
Based on the known anti-inflammatory and antioxidant activities of compounds from Alpinia

galanga, it is plausible that Galanganone C may interact with key cellular signaling pathways

involved in inflammation and oxidative stress. The following diagram illustrates a hypothetical

mechanism of action, drawing parallels from related compounds.

Hypothetical Signaling Pathways for Galanganone C
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Caption: Postulated mechanism of action for Galanganone C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.biosynth.com/p/XBD12946/1922129-46-1-galanganone-c
https://www.tebubio.com/en_fr_eur/galanganone-c-494tn5633-5-mg.html
https://www.scielo.br/j/cta/a/FDgKfdgRTkCw4F8DZMRG5zw/
http://www.scisoc.or.th/BMBThailand/images/Proceedings/S2/S2-P-02.pdf
https://pubmed.ncbi.nlm.nih.gov/25270721/
https://pubmed.ncbi.nlm.nih.gov/25270721/
https://www.researchgate.net/publication/266381161_Anti-inflammatory_effects_of_galangin_on_lipopolysaccharide-activated_macrophages_via_ERK_and_NF-kB_pathway_regulation
https://www.benchchem.com/product/b1164239#galanganone-c-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1164239#galanganone-c-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1164239#galanganone-c-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1164239#galanganone-c-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1164239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

